2-((1-((4-Fluoro-2-methylphenyl)sulfonyl)piperidin-4-yl)oxy)-1,3,4-thiadiazole

• IUPAC Name: 2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]oxy-1,3,4-thiadiazole
• InChI: InChI=1S/C14H16FN3O3S2/c1-10-8-11(15)2-3-13(10)23(19,20)18-6-4-12(5-7-18)21-14-17-16-9-22-14/h2-3,8-9,12H,4-7H2,1H3
• InChI Key: HDFKCHRWHQYXBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCC(CC2)OC3=NN=CS3
• Molecular Formula: C14H16FN3O3S2
• Molecular Weight: 357.4 g/mol

Description

2-((1-((4-Fluoro-2-methylphenyl)sulfonyl)piperidin-4-yl)oxy)-1,3,4-thiadiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activities

The compound 2-((1-((4-Fluoro-2-methylphenyl)sulfonyl)piperidin-4-yl)oxy)-1,3,4-thiadiazole, and its derivatives, have been explored in various scientific research applications, primarily focusing on their synthesis and evaluation for biological activities. These activities span from antibacterial to anticancer properties, showcasing the compound's potential in therapeutic applications.

• Antibacterial Activities : A study on the synthesis of 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives, closely related to the compound , reported significant antibacterial activities. These derivatives were designed, synthesized, and their structures characterized, demonstrating enhanced antibacterial properties against various pathogens (Wu Qi, 2014).

• Anticancer Agents : Research into propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole moieties revealed promising anticancer activities. These compounds were sequentially synthesized and evaluated, highlighting their potential as anticancer agents with some showing low IC50 values indicative of strong anticancer capabilities (A. Rehman et al., 2018).

• Antibacterial Evaluation of N-substituted Acetamide Derivatives : N-substituted acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores were synthesized and their antibacterial potentials evaluated. This study showcased moderate inhibitors with relative activity against Gram-negative bacterial strains, suggesting the potential for antimicrobial applications (Kashif Iqbal et al., 2017).

• Synthesis and Spectral Analysis for Biological Evaluation : A series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides were synthesized, highlighting the versatility of this compound class. These synthesized compounds were screened for biological activities, such as inhibition against the butyrylcholinesterase enzyme, demonstrating their potential in therapeutic applications (H. Khalid et al., 2016).